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Compound of Interest

Compound Name: (R)-O-Isobutyroyllomatin

Cat. No.: B15127284

A comprehensive analysis for researchers, scientists, and drug development professionals.

Introduction

(R)-O-Isobutyroyllomatin is a natural product belonging to the coumarin family. While the
broader class of coumarins has been investigated for various medicinal properties, including
antiviral and anti-inflammatory activities, specific and detailed research on the therapeutic
potential of the (R)-O-Isobutyroyllomatin enantiomer is not extensively available in publicly
accessible scientific literature. This guide aims to provide a foundational understanding of this
compound based on available chemical data and contextual information from related
molecules. However, it is crucial to note that a comprehensive evaluation of its therapeutic
efficacy, mechanism of action, and safety profile necessitates further dedicated research.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of (R)-O-lsobutyroyllomatin is
fundamental for any drug development endeavor. The table below summarizes the key
identifiers and properties of this compound.
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Property Value
(9R)-8,8-dimethyl-2-0x0-9,10-dihydro-2H,8H-
IUPAC Name
pyrano[2,3-flchromen-9-yl 2-methylpropanoate
CAS Number 440094-38-2
Molecular Formula C18H200s5
Molecular Weight 316.35 g/mol
Appearance Solid

Therapeutic Potential: A Landscape of Possibilities

Due to the limited specific research on (R)-O-Isobutyroyllomatin, its therapeutic potential can
currently only be inferred from the known biological activities of its parent compound, lomatin,
and other related coumarin derivatives. These compounds have demonstrated a range of
biological effects, suggesting potential avenues for future investigation of (R)-O-
Isobutyroyllomatin.

Antiviral Activity

Lomatin and its derivatives have been reported to possess antiviral properties. The specific
structural features of (R)-O-Isobutyroyllomatin, particularly the isobutyryl group, may
influence its interaction with viral targets. Further research is required to explore its efficacy
against a panel of viruses and to elucidate its mechanism of antiviral action.

Experimental Protocols: A Call for Future Research

Detailed experimental protocols for the biological evaluation of (R)-O-lsobutyroyllomatin are
not currently published. To rigorously assess its therapeutic potential, the following
experimental workflows would be essential.

General Experimental Workflow for Antiviral Screening
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 To cite this document: BenchChem. [In-depth Technical Guide: Exploring the Therapeutic
Potential of (R)-O-Isobutyroyllomatin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15127284#exploring-the-therapeutic-potential-of-r-o-
isobutyroyllomatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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